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Compound Focus: Furfuryl mercaptan

CAS No.: 98-02-2

Cat. No.: S584587

Purity Specifications and Physical Data

For procurement and initial quality control, the following table summarizes the key specifications for a
commercially available Fragrance Grade (FG) furfuryl mercaptan, which is often used in research. This
grade complies with guidelines from IFRA (International Fragrance Association) and JECFA (Joint

FAO/WHO Expert Committee on Food Additives) [1].

Parameter Specification

Assay (Purity) >97% [1]

Grade Fragrance Grade (FG) [1]
Density 1.132 g/mL at 25 °C [1]
Boiling Point 155 °C [1]

Refractive Index n20/D 1.531 [1]

Flash Point 45 °C (closed cup) [1]
Storage Note Darkens on storage [1] [2]
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Analytical Methods for Detection and Quantification

While standard operating procedures (SOPs) for sample preparation were not available in the search results,
several high-sensitivity analytical techniques are reported in the literature for detecting and quantifying

furfuryl mercaptan.

e High-Performance Liquid Chromatography (HPLC): A reversed-phase HPLC method with Diode
Array Detection (DAD) has been developed for simultaneous determination of furan derivatives. Key

parameters include [3]:

o Column: Zorbax Eclipse (XDB-C8 4.6 x 150 mm, 5 ym)

o Mobile Phase: Gradient of 0.1% acetic acid in water (A) and methanol (B)

o Flow Rate: 0.5 mL/min

o Detection Wavelengths: 217 nm (FFA), 284 nm (HMF), and 250 nm (2-FA and HMFA)

o Method Performance: Linearity, accuracy (recovery = 89.9%), and precision (inter- and
intraday RSD < 4.5%) were validated. Limits of detection (LOD) ranged between 0.11-0.76
po/mL.

e Surface-Enhanced Raman Scattering (SERS): An ultra-sensitive =~ SERS  substrate
(Au/Ag@MIL(Fe)) has been designed for trace detection of furfuryl mercaptan in both solution and
gaseous states [4]. This method is noted for its short response time, high sensitivity, and specific
"fingerprint" signatures, making it suitable for detecting low concentrations that are relevant to food

quality and safety [4].

Troubleshooting Common Experimental Issues

Here are solutions to some frequently encountered problems when working with furfuryl mercaptan.

Problem Possible Cause & Solution

| Compound Degradation/Instability | The compound is known to be unstable and darken during storage
[1] [2]. Solution: Form an inclusion complex with B-cyclodextrin. Research confirms this significantly
improves thermal stability, enhances water dispersibility, and provides a long-lasting effect [2]. | | Low

Aqueous Solubility | Furfuryl mercaptan is soluble in oils but practically insoluble in water [2]. This can
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challenge its application in aqueous systems. Seolution: The B-cyclodextrin inclusion complex also
effectively addresses this issue by improving its dispersibility in water [2]. | | Handling Hazard | Furfuryl
mercaptan is classified as a Flammable Liquid (Category 3) with a flash point of 45°C [1]. Selution: Use
appropriate personal protective equipment (PPE) including eyeshields, faceshields, gloves, and a respirator

filter. Ensure proper ventilation and avoid ignition sources [1]. |

Experimental Workflow for Analysis

The following diagram outlines a general decision workflow for selecting an analytical method, based on the

capabilities described in the research.

Start: Analyze
Furfuryl Mercaptan

(o)

Define Analysis Objective)

(Ultra-sensitive trace detection?) (Routine guantification in solution?)

Use SERS Method Use HPLC-DAD Method
(Au/Ag@MIL(Fe) substrate) (C8 column, gradient elution)

Advantages: Advantages:
* High sensitivity » Well-established
» Short response time » Simultaneous compound analysis
» Gas & solution detection * Validated precision
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Addressing Stability and Solubility with Encapsulation

A prominent research solution to the challenges of instability and low aqueous solubility is the formation of
an inclusion complex with [-cyclodextrin. The diagram below details the process and outcomes of this

encapsulation, which is characterized using techniques like FTIR, XRD, and thermal analysis [2].

Mechanism: Driving Forces:
Furfuryl mercaptan is « Hydrophobic interactions
inserted into the hydrophobic « Van der Waals forces
B-cyclodextrin cavity. « Hydrogen bonding

« Improved thermal stability
« Enhanced water dispersibility
« Prolonged shelf life

) .. Encapsulation Strategy:
Problem: Instablllty & Form B-Cyclodextrin
Low Water Solubility :

Inclusion Complex

Experimental Outcome

Characterization:
FTIR, XRD, Thermal Analysis
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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